Cas no 123253-97-4 (2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester)

• Product Name: 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester
• CAS No: 123253-97-4
• MF: C₁₈H₁₉NO₇
• MW: 362.338620424271
• CID: 5557783
• Update Time: 2025-07-15

2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester

• Inchi： 1S/C18H19NO7/c1-3-25-15(21)9-13(18(24)26-4-2)14(20)10-19-16(22)11-7-5-6-8-12(11)17(19)23/h5-8,13H,3-4,9-10H2,1-2H3/i13+1
• InChI Key： DUNQNARRQZDSNR-KCKQSJSWSA-N
• SMILES： C(OCC)(=O)[13CH](C(CN1C(=O)C2=C(C1=O)C=CC=C2)=O)CC(OCC)=O

Additional information on 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester

Introduction to 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester and Its Significance in Modern Chemical Biology

The compound with the CAS no. 123253-97-4, formally known as 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This sophisticated molecule has garnered attention in the scientific community due to its unique structural features and potential applications in drug discovery and biochemical research. The presence of a labeled carbon atom at the 2-position of the butanedioic acid moiety (13C-labeled butanedioic acid) enhances its utility in metabolic studies and NMR spectroscopic analyses, making it a valuable tool for researchers aiming to elucidate complex biological pathways.

At the core of this compound's structure lies an isoindole ring system, which is a privileged scaffold in medicinal chemistry. Isoindoles, characterized by their benzofuran-like framework, have been extensively studied for their diverse pharmacological properties. The 1,3-dioxo (or β-keto ester) functionality appended to the isoindole core introduces reactivity that can be leveraged in synthetic transformations, enabling the construction of more complex molecules. This feature is particularly appealing for medicinal chemists who are tasked with designing novel compounds with enhanced binding affinity and selectivity.

The diethyl ester derivative of this compound not only improves solubility but also provides a handle for further chemical modifications. Such modifications are crucial in the iterative process of drug development, where subtle changes in molecular structure can significantly impact biological activity. The 13C-labeled version of the molecule is particularly useful in positron emission tomography (PET) imaging studies, where it can serve as a tracer to monitor metabolic processes in vivo. This capability underscores the compound's potential in translational research, bridging the gap between benchside discoveries and bedside applications.

Recent advancements in computational chemistry have further highlighted the importance of labeled compounds like this one. Molecular modeling studies indicate that the isoindole ring can interact with biological targets through hydrophobic and π-stacking interactions, making it an ideal candidate for designing small-molecule inhibitors or activators. Additionally, the β-keto ester moiety can participate in Michael addition reactions, allowing for the facile introduction of diverse functional groups. These attributes make the compound a versatile building block for libraries of bioactive molecules.

In the realm of drug discovery, 2-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl-butanedioic-2-13C Acid Diethyl Ester has been explored as a precursor for more complex scaffolds. For instance, its transformation into heterocyclic derivatives has shown promise in targeting specific enzymes involved in inflammatory pathways. The labeled carbon atom at the 2-position of the butanedioic acid unit allows researchers to track metabolic fate using high-resolution NMR techniques, providing insights into drug absorption, distribution, metabolism, and excretion (ADME) profiles.

The compound's utility extends beyond pure pharmaceutical applications. In chemical biology research, it serves as a probe to study enzyme mechanisms and substrate recognition. The 13C-labeling enables high-resolution structural elucidation through techniques such as 13C NMR spectroscopy and mass spectrometry (MS), which are indispensable for characterizing novel compounds and understanding their interactions with biological macromolecules.

One particularly intriguing aspect of this molecule is its potential role in developing next-generation biomarkers. The isoindole core has been implicated in various biological processes due to its ability to modulate protein-protein interactions. By incorporating this motif into diagnostic probes or therapeutic agents, researchers hope to gain deeper insights into disease mechanisms and develop more effective interventions. The β-keto ester functionality, being highly reactive under certain conditions, can be exploited to design probes that report on specific biochemical events within cells.

The synthesis of this compound presents an interesting challenge from a synthetic chemistry perspective. The incorporation of multiple functional groups—such as the labeled carbon atom and the ester moiety—requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with relative ease. Techniques like cross-coupling reactions and transition-metal catalysis have been instrumental in achieving these synthetic goals.

From an industrial standpoint, 123253-97-4 represents a significant asset for pharmaceutical companies engaged in drug development programs targeting neurological disorders or cancer. The structural features of this compound make it amenable to derivatization into molecules with improved pharmacokinetic properties or enhanced therapeutic efficacy. Furthermore, its use as a labeled intermediate aligns with growing trends toward green chemistry practices by enabling more efficient synthetic routes that minimize waste generation.

The future prospects for this compound are promising, given its versatility and potential applications across multiple disciplines. As computational tools become more sophisticated, virtual screening methods will likely be employed to identify new derivatives with optimized properties. Additionally, collaborations between academia and industry will be crucial for translating laboratory findings into clinical candidates that address unmet medical needs.